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Compound of Interest

Compound Name: GSK-364735 sodium

Cat. No.: B15567219

For Research Use Only. Not for use in diagnostic procedures.

Introduction

GSK-364735 is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for viral
replication.[1][2] As a naphthyridinone derivative, it acts as a strand transfer inhibitor, effectively
blocking the integration of the viral DNA into the host cell genome.[3] These application notes
provide a comprehensive guide for the use of GSK-364735 sodium salt in cell culture-based
assays to evaluate its antiviral activity and cytotoxicity.

Product Information

Property Value

Chemical Name GSK-364735 sodium

Synonyms S/GSK-364735 sodium

Molecular Formula C19H17FN3NaOa4

Molecular Weight 393.34 g/mol [4][5]

CAS Number 863437-78-9

Mechanism of Action HIV-1 Integrase Strand Transfer Inhibitor

Quantitative Data Summary
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GSK-364735 exhibits potent anti-HIV-1 activity in various cell-based assays. The following
table summarizes its inhibitory concentrations.

Assay Type Cell Line Parameter Value Reference

HIV-1 Integrase

. - ICso 7.8 nM
Inhibition
Peripheral Blood
Antiviral Activity Mononuclear ECso 1.2+ 0.4 nM
Cells (PBMCs)
Antiviral Activity MT-4 cells ECso 5+£1nM

Signaling Pathway

GSK-364735 targets the HIV-1 integrase enzyme, preventing the integration of the reverse-
transcribed viral DNA into the host chromosome. This action effectively halts the viral
replication cycle.
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Mechanism of Action of GSK-364735
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Workflow for GSK-364735 In Vitro Evaluation
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Stock Solution

l

Prepare Serial Dilutions

:

Seed Cells in
96-well Plates

:

Add Drug Dilutions

to Cells
No Virus Add Virus
Assays
Cytotoxicity Assay Antiviral Assay
(e.g., MTT) (e.g., p24 ELISA or Luciferase)
Data Analysis Data Analysis
(CC50) (EC50)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15567219?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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